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Compound of Interest

Compound Name:
1-cyclopentyl-N-methyl-

methanamine

Cat. No.: B1347557 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the currently available scientific

literature regarding the biological activity of (cyclopentylmethyl)(methyl)amine, also known as

N-methylcyclopentanamine. Despite its use as a chemical intermediate in the synthesis of

pharmacologically active molecules, public domain data on the intrinsic biological activity of N-

methylcyclopentanamine as a standalone entity is limited. This document summarizes the

existing, albeit sparse, information and contextualizes the compound's role in medicinal

chemistry.

Chemical and Physical Properties
Before delving into the biological context, a summary of the key chemical and physical

properties of N-methylcyclopentanamine is presented in Table 1.

Table 1: Physicochemical Properties of N-methylcyclopentanamine
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Property Value Source

CAS Number 2439-56-7 N/A

Molecular Formula C₆H₁₃N N/A

Molecular Weight 99.17 g/mol N/A

Appearance Colorless to pale yellow liquid N/A

Boiling Point 120-122 °C N/A

Density 0.840 g/cm³ (at 25 °C) N/A

Use as a Synthetic Intermediate
N-methylcyclopentanamine is commercially available and primarily utilized as a building block

in the synthesis of more complex chemical entities.[1] Scientific literature and patents describe

its incorporation into larger molecules designed to interact with specific biological targets.

These applications provide indirect insights into the steric and electronic contributions of the

(cyclopentylmethyl)(methyl)amine moiety to the overall activity of the final compounds.

Role in the Development of SETD8 Inhibitors
In a study focused on the discovery of selective inhibitors for the lysine methyltransferase

SETD8, N-methylcyclopentanamine was used to synthesize an analogue of a lead compound.

[2][3] The study explored the structure-activity relationship (SAR) by modifying a specific amino

group in the lead molecule. When N-methyl-N-cyclopentylamine was introduced, the resulting

compound (compound 20 in the study) exhibited a four-fold decrease in inhibitory potency

compared to the parent compound.[2][3] This suggests that while the N-

methylcyclopentanamine group is tolerated, it may not be the optimal substituent for achieving

high-affinity binding to the SETD8 enzyme.[2][3]

Application in the Synthesis of IDO Modulators
A patent for indoleamine 2,3-dioxygenase (IDO) inhibitors describes the use of N-

methylcyclopentanamine in the synthesis of 4-bromo-N-cyclopentyl-N-methyl-2-nitroaniline, an

intermediate for potential IDO modulators.[4] IDO is a therapeutic target in oncology and
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immunology.[4] The patent, however, focuses on the biological activity of the final complex

molecules and does not provide data on the activity of N-methylcyclopentanamine itself.[4]

Biological Activity Data
A thorough search of the scientific literature did not yield any dedicated studies on the

pharmacology, mechanism of action, or specific signaling pathways of (cyclopentylmethyl)

(methyl)amine as a primary active substance. Consequently, there is no quantitative data such

as IC₅₀, Kᵢ, or EC₅₀ values to summarize in a tabular format. Furthermore, no experimental

protocols for the biological evaluation of this specific compound have been published.

Logical Relationship Diagram
While no specific signaling pathways for N-methylcyclopentanamine have been elucidated, the

following diagram illustrates its logical relationship as a synthetic building block in the drug

discovery process, based on the available literature.
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Caption: Logical workflow of N-methylcyclopentanamine in drug discovery.

Conclusion
In conclusion, (cyclopentylmethyl)(methyl)amine, or N-methylcyclopentanamine, is a chemical

reagent used in the synthesis of larger, biologically active molecules. There is a notable

absence of publicly available data on its intrinsic pharmacological properties, mechanism of

action, and specific signaling pathways. The limited information available from structure-activity

relationship studies of more complex molecules suggests that while the N-

methylcyclopentanamine moiety can be incorporated into bioactive compounds, it may not
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always be a key contributor to high-affinity target binding. Further research would be required

to elucidate any inherent biological activity of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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